[(3-Chloro-4-fluorophenyl)methyl](2-ethoxyethyl)amine

• Molecular Formula: C11H15ClFNO
• Molecular Weight: 231.69 g/mol
• IUPAC Name: N-[(3-chloro-4-fluorophenyl)methyl]-2-ethoxyethanamine
• InChI: InChI=1S/C11H15ClFNO/c1-2-15-6-5-14-8-9-3-4-11(13)10(12)7-9/h3-4,7,14H,2,5-6,8H2,1H3
• InChI Key: CUWMBOSABGBNHL-UHFFFAOYSA-N
• Canonical SMILES: CCOCCNCC1=CC(=C(C=C1)F)Cl

Description

(3-Chloro-4-fluorophenyl)methylamine is a secondary amine featuring a 3-chloro-4-fluorophenylmethyl group and a 2-ethoxyethyl substituent. The 2-ethoxyethyl group may enhance lipophilicity compared to shorter alkyl chains, influencing pharmacokinetic parameters like membrane permeability and metabolic stability .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3-Chloro-4-fluorophenyl)methylamine typically involves the reaction of 3-chloro-4-fluorobenzyl chloride with 2-ethoxyethylamine. The reaction is carried out in the presence of a base such as sodium hydroxide or potassium carbonate to neutralize the hydrochloric acid formed during the reaction. The reaction mixture is usually heated to reflux to ensure complete conversion of the starting materials to the desired product .

Industrial Production Methods

In an industrial setting, the production of (3-Chloro-4-fluorophenyl)methylamine can be scaled up by using continuous flow reactors. These reactors allow for better control of reaction conditions, such as temperature and pressure, and can handle larger volumes of reactants. The use of automated systems also ensures consistent product quality and reduces the risk of human error.

Chemical Reactions Analysis

Types of Reactions

(3-Chloro-4-fluorophenyl)methylamine undergoes various types of chemical reactions, including:

Nucleophilic Substitution: The chloro and fluoro substituents on the phenyl ring can be replaced by other nucleophiles under appropriate conditions.

Oxidation: The amine group can be oxidized to form the corresponding nitroso or nitro compounds.

Reduction: The compound can be reduced to form the corresponding amine or alcohol derivatives.

Common Reagents and Conditions

Nucleophilic Substitution: Common reagents include sodium azide, potassium cyanide, and sodium methoxide. The reactions are typically carried out in polar aprotic solvents such as dimethyl sulfoxide (DMSO) or acetonitrile.

Oxidation: Reagents such as hydrogen peroxide, potassium permanganate, and chromium trioxide are commonly used. The reactions are usually carried out under acidic or basic conditions.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used. The reactions are typically carried out in anhydrous solvents such as tetrahydrofuran (THF) or diethyl ether.

Major Products Formed

Nucleophilic Substitution: Products include azido, cyano, and methoxy derivatives.

Oxidation: Products include nitroso and nitro derivatives.

Reduction: Products include amine and alcohol derivatives.

Scientific Research Applications

(3-Chloro-4-fluorophenyl)methylamine is used in various scientific research applications, including:

Chemistry: It is used as a building block for the synthesis of more complex organic molecules.

Biology: It is used in the study of enzyme inhibition and receptor binding.

Medicine: It is investigated for its potential use as a pharmaceutical intermediate.

Industry: It is used in the production of agrochemicals and specialty chemicals.

Mechanism of Action

The mechanism of action of (3-Chloro-4-fluorophenyl)methylamine involves its interaction with specific molecular targets. The compound can act as an inhibitor of certain enzymes or as a ligand for specific receptors. The presence of the chloro and fluoro substituents on the phenyl ring enhances its binding affinity to these targets, thereby modulating their activity. The ethoxyethyl amine group also plays a crucial role in its interaction with biological molecules .

Comparison with Similar Compounds

Structural and Physicochemical Comparisons

The table below summarizes key structural analogs and their properties:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Features	Biological/Industrial Relevance
(3-Chloro-4-fluorophenyl)methylamine (Target)	C₁₁H₁₄ClFNO	231.69*	3-Cl-4-F aryl group; 2-ethoxyethyl substituent	Hypothesized intermediate/bioactive agent (speculative)
1-(3-Chloro-4-fluorophenyl)ethylamine	C₉H₁₁ClFN	187.64	3-Cl-4-F aryl group; methyl substituent	Potential pharmaceutical intermediate
[(3-Chlorophenyl)methyl][2-(2-fluorophenyl)ethyl]amine	C₁₅H₁₅ClFN	263.74	Dual arylalkyl groups (3-Cl-phenyl and 2-F-phenyl)	Not specified; structural complexity suggests CNS activity
Nitrosobis(2-ethoxyethyl)amine	C₈H₁₈N₂O₂	174.24	Nitrosated derivative with dual 2-ethoxyethyl groups	Carcinogen (liver tumors in rats)
Methyl N-benzoyl-N-(3-chloro-4-fluorophenyl)-D-alaninate	C₁₇H₁₅ClFNO₃	335.76	3-Cl-4-F aryl group; benzoylated alaninate ester	Herbicide (commercial application)

*Calculated molecular weight based on formula.

Functional Group Impact on Properties and Activity

• 3-Chloro-4-fluorophenyl Group : This substituent is associated with enhanced electrophilicity and steric bulk, which may improve binding to biological targets (e.g., enzymes or receptors) . Its presence in herbicides () underscores its utility in agrochemical design.
• 2-Ethoxyethyl vs. However, this may also elevate toxicity risks, as seen in nitrosobis(2-ethoxyethyl)amine, a potent carcinogen .
• Dual Arylalkyl Groups : Compounds like [(3-chlorophenyl)methyl][2-(2-fluorophenyl)ethyl]amine () exhibit higher molecular weights and structural complexity, which could confer selectivity in receptor interactions but may reduce synthetic accessibility.

Biological Activity

(3-Chloro-4-fluorophenyl)methylamine is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article explores its biological activity, including anticancer properties, interactions with specific enzymes and receptors, and its mechanism of action.

Chemical Structure and Properties

The compound features a phenyl ring substituted with chlorine and fluorine atoms, linked to a methyl group and an ethoxyethylamine moiety. This unique structural arrangement contributes to its solubility and reactivity, making it a subject of extensive research.

Biological Activity Overview

Research indicates that compounds with similar structures exhibit a range of biological effects. Key areas of investigation include:

• Anticancer Properties : Some derivatives have shown promise in inhibiting cancer cell proliferation by targeting specific signaling pathways, particularly those involving kinases such as ERK1/2.
• Enzyme Interactions : The compound may act as an inhibitor or activator for various enzymes, impacting metabolic pathways and cellular functions .

The mechanism of action for (3-Chloro-4-fluorophenyl)methylamine involves its interaction with molecular targets such as enzymes or receptors. It may modulate the activity of these targets, leading to various biological responses. For instance, it has been shown to interact with kinases, affecting cell growth and differentiation.

Comparative Analysis with Similar Compounds

To better understand the uniqueness of (3-Chloro-4-fluorophenyl)methylamine, a comparison with structurally similar compounds is essential:

Compound Name	Structural Features	Unique Attributes
N-(3-Chloro-2-methylphenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine	Contains thiazole ring	Different core structure
(3-Chloro-4-fluorophenyl)methanamine	Lacks ethoxyethyl group	Simpler structure
(3-Bromo-4-fluorophenyl)methylamine	Bromine instead of chlorine	Similar functional group but different halogen

The presence of both chloro and fluoro groups significantly influences its reactivity and biological activity, making it a valuable compound for further research in medicinal chemistry.

Case Studies and Research Findings

• Antitumor Activity : A study on fluoro-substituted isoflavones indicated that compounds similar to (3-Chloro-4-fluorophenyl)methylamine could exhibit low micromolar GI50 values against human breast cancer cell lines, suggesting potential for development as antitumor agents .
• Enzymatic Activity Profiling : Profiling studies have shown that similar compounds can activate various enzymes involved in drug metabolism and signaling pathways. For example, certain derivatives exhibited significant activity against cholinesterase and cytochrome P450 enzymes .